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Compound of Interest

Compound Name:
2-((3-Chlorobenzyl)oxy)-3-

methylbenzaldehyde

Cat. No.: B13002975

Get Quote

A Technical Guide to 2-((3-Chlorobenzyl)oxy)-3-
methylbenzaldehyde
For Researchers, Scientists, and Drug Development Professionals

Introduction and Nomenclature
2-((3-Chlorobenzyl)oxy)-3-methylbenzaldehyde is a substituted benzaldehyde derivative.

The aldehyde functional group's versatility makes it a valuable component in organic synthesis,

particularly in medicinal chemistry for creating Schiff bases, amines, and hydrazones, which

are present in many compounds with therapeutic applications.[1] The core structure features a

benzaldehyde molecule substituted with a methyl group and a (3-chlorobenzyl)oxy group. This

arrangement of functional groups offers multiple reaction sites and potential for diverse

chemical transformations, making it a molecule of interest for synthetic and medicinal chemists.
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The formal IUPAC name for this compound is 2-((3-chlorobenzyl)oxy)-3-
methylbenzaldehyde. For unambiguous identification in databases and literature, the

following identifiers are used:

Identifier Value

Canonical SMILES Cc1cccc(c1C=O)OCc2cccc(c2)Cl

InChI

InChI=1S/C15H13ClO2/c1-11-6-2-4-12(9-

17)15(11)19-10-13-5-3-7-14(16)8-13/h2-

9H,10H2,1H3

InChIKey UFWWRJBCUUTZPJ-UHFFFAOYSA-N

The structure consists of a 3-methylbenzaldehyde core where the hydroxyl group at position 2

is etherified by a 3-chlorobenzyl group.

Physicochemical and Spectroscopic Properties
Understanding the physicochemical properties of a compound is crucial for designing synthetic

protocols, purification methods, and formulation strategies.

Physicochemical Data
The following table summarizes key computed and experimental properties.
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Property Value Source

Molecular Formula C₁₅H₁₃ClO₂ ChemScene[2]

Molecular Weight 260.72 g/mol ChemScene[2]

Appearance Solid (Predicted) Sigma-Aldrich

Topological Polar Surface Area

(TPSA)
26.3 Å² ChemScene[2]

LogP (octanol-water partition

coefficient)
4.04 ChemScene[2]

Hydrogen Bond Donors 0 ChemScene[2]

Hydrogen Bond Acceptors 2 ChemScene[2]

Rotatable Bonds 4 ChemScene[2]

Spectroscopic Profile
Spectroscopic data is essential for the structural confirmation and purity assessment of

synthesized 2-((3-Chlorobenzyl)oxy)-3-methylbenzaldehyde. While a specific spectrum for

this exact molecule is not publicly available, expected characteristic shifts can be predicted

based on analogous structures.[3][4][5]

¹H NMR:

Aldehyde Proton (-CHO): A singlet is expected in the downfield region, typically between δ

9.8 and 10.3 ppm.[3]

Aromatic Protons: A series of multiplets would appear between δ 6.8 and 7.9 ppm,

corresponding to the protons on both the benzaldehyde and chlorobenzyl rings.

Methylene Protons (-OCH₂-): A singlet is anticipated around δ 5.1-5.3 ppm.

Methyl Protons (-CH₃): A singlet corresponding to the methyl group on the benzaldehyde

ring would likely appear around δ 2.3-2.7 ppm.[3]

¹³C NMR:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.chemscene.com/product/1427027-83-5.html
https://www.chemscene.com/product/1427027-83-5.html
https://www.chemscene.com/product/1427027-83-5.html
https://www.chemscene.com/product/1427027-83-5.html
https://www.chemscene.com/product/1427027-83-5.html
https://www.chemscene.com/product/1427027-83-5.html
https://www.chemscene.com/product/1427027-83-5.html
https://www.benchchem.com/product/b13002975/docs?utm_src=pdf-body#2-3-chlorobenzyl-oxy-3-methylbenzaldehyde-iupac-name-and-structure
https://archive.lib.cmu.ac.th/full/T/2015/chem50415bkr_app.pdf
https://spectrabase.com/compound/IWtvw4UBMKz
https://organicchemistrydata.netlify.app/hansreich/resources/nmr/?index=nmr_index%2F1H_shift
https://archive.lib.cmu.ac.th/full/T/2015/chem50415bkr_app.pdf
https://archive.lib.cmu.ac.th/full/T/2015/chem50415bkr_app.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13002975?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Carbonyl Carbon (-CHO): A signal is expected in the range of δ 189-193 ppm.

Aromatic Carbons: Multiple signals would be present in the δ 110-160 ppm region.

Methylene Carbon (-OCH₂-): A signal around δ 70-75 ppm is expected.

Methyl Carbon (-CH₃): A signal in the upfield region, typically δ 15-20 ppm.

Infrared (IR) Spectroscopy:

A strong C=O stretch for the aldehyde is expected around 1680-1700 cm⁻¹.

C-O-C ether stretches would appear in the 1200-1250 cm⁻¹ region.

Aromatic C-H and C=C stretches will be visible in the 3000-3100 cm⁻¹ and 1450-1600

cm⁻¹ regions, respectively.

Synthesis Protocol: Williamson Ether Synthesis
The most direct and widely used method for preparing this class of compounds is the

Williamson ether synthesis.[6][7][8] This reaction involves the nucleophilic substitution (SN2) of

an alkyl halide by an alkoxide.[7][8] For the synthesis of 2-((3-Chlorobenzyl)oxy)-3-
methylbenzaldehyde, this involves the reaction of 2-hydroxy-3-methylbenzaldehyde with 3-

chlorobenzyl halide.

Causality of Experimental Choices
The Williamson ether synthesis is an ideal choice due to the high reactivity of the phenolic

hydroxyl group after deprotonation and the susceptibility of the primary benzylic halide to SN2

attack.[7][8]

Choice of Base: A moderately strong base like potassium carbonate (K₂CO₃) is sufficient to

deprotonate the phenolic hydroxyl group of 2-hydroxy-3-methylbenzaldehyde, forming a

more nucleophilic phenoxide. Stronger bases like sodium hydride (NaH) could also be used

but may not be necessary and require more stringent anhydrous conditions.[9]

Choice of Solvent: A polar aprotic solvent such as N,N-Dimethylformamide (DMF) or

acetonitrile is preferred.[6] These solvents effectively solvate the cation (e.g., K⁺) while
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leaving the phenoxide anion relatively free and highly nucleophilic, thus accelerating the rate

of the SN2 reaction.

Reaction Temperature: The reaction is typically conducted at a moderately elevated

temperature (50-100 °C) to ensure a reasonable reaction rate without promoting significant

side reactions, such as elimination, although elimination is less of a concern with primary

halides.[6][8]

Detailed Step-by-Step Methodology
Materials:

2-hydroxy-3-methylbenzaldehyde

3-chlorobenzyl bromide (or chloride)

Potassium carbonate (K₂CO₃), anhydrous

N,N-Dimethylformamide (DMF), anhydrous

Ethyl acetate

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 2-

hydroxy-3-methylbenzaldehyde (1.0 eq) and anhydrous potassium carbonate (1.5-2.0 eq).

Add anhydrous DMF to the flask to dissolve/suspend the reagents.

Stir the mixture at room temperature for 15-20 minutes to facilitate the formation of the

potassium phenoxide.

Add 3-chlorobenzyl bromide (1.1 eq) to the reaction mixture.
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Heat the reaction mixture to 60-80 °C and monitor the reaction progress using Thin Layer

Chromatography (TLC). The reaction is typically complete within 2-8 hours.[6]

After completion, cool the reaction mixture to room temperature and pour it into a separatory

funnel containing water.

Extract the aqueous layer three times with ethyl acetate.

Combine the organic layers and wash with water, followed by a brine solution to remove

residual DMF and inorganic salts.

Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent

under reduced pressure using a rotary evaporator.

Purify the resulting crude product by column chromatography on silica gel using a suitable

eluent system (e.g., hexane/ethyl acetate gradient) to obtain pure 2-((3-
Chlorobenzyl)oxy)-3-methylbenzaldehyde.

Synthesis Workflow Diagram

Reactants & Reagents

Reaction Workup & Purification

2-Hydroxy-3-methylbenzaldehyde
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3-Chlorobenzyl Bromide
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DMF (Solvent)

Quench with WaterCool to RT Extraction
(Ethyl Acetate) Wash with Brine Dry (Na₂SO₄) Concentration Column Chromatography 2-((3-Chlorobenzyl)oxy)-3-

methylbenzaldehyde
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Click to download full resolution via product page

Caption: Workflow for the Williamson ether synthesis of the target compound.

Potential Applications in Drug Development
While specific biological activities for 2-((3-Chlorobenzyl)oxy)-3-methylbenzaldehyde are not

extensively documented, its structural motifs are present in molecules with known therapeutic

relevance. The benzaldehyde scaffold is a versatile building block found in compounds with a

wide array of biological activities.[1]

Role as a Synthetic Intermediate
The primary value of this compound lies in its potential as an intermediate for more complex

molecules. The benzyloxy-benzyl moiety is a recognized building block in medicinal chemistry.

[10] For instance, it is found in voltage-gated sodium channel blockers like Safinamide and

Ralfinamide.[10]

Biological Context of Substituted Benzaldehydes
Anticancer Activity: Numerous studies have demonstrated the cytotoxic effects of substituted

benzaldehydes against various cancer cell lines.[1] The specific substitution pattern on the

aromatic ring is critical for determining the biological activity.[1]

Antimicrobial and Anti-inflammatory Properties: Benzaldehyde and its derivatives have

shown potential as antimicrobial and anti-inflammatory agents.[11]

Enzyme Inhibition: Benzimidazole-based substituted benzaldehyde derivatives have been

synthesized and screened as potent inhibitors for acetylcholinesterase and

butyrylcholinesterase, enzymes relevant to Alzheimer's disease.[12]

The combination of the chloro- and methyl-substituents on the benzyl and benzaldehyde rings,

respectively, could modulate lipophilicity, electronic properties, and steric interactions, which

are key determinants of drug-receptor binding.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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